- Alkylation of phenol with a homoallylic halide, Journal of the American Chemical Society, 1963, 85(20), 3269-73
Cas no 171979-69-4 (1-Naphthalenol, 5,6,7,8-tetrahydro-5,5-dimethyl-)
171979-69-4 structure
Product Name:1-Naphthalenol, 5,6,7,8-tetrahydro-5,5-dimethyl-
CAS No:171979-69-4
MF:C12H16O
MW:176.254843711853
CID:1354068
Update Time:2024-08-17
1-Naphthalenol, 5,6,7,8-tetrahydro-5,5-dimethyl- Chemical and Physical Properties
Names and Identifiers
-
- 1-Naphthalenol, 5,6,7,8-tetrahydro-5,5-dimethyl-
-
- Inchi: 1S/C12H16O/c1-12(2)8-4-5-9-10(12)6-3-7-11(9)13/h3,6-7,13H,4-5,8H2,1-2H3
- InChI Key: RIAUQNNBRKWTBO-UHFFFAOYSA-N
- SMILES: C1(O)=C2C(C(C)(C)CCC2)=CC=C1
Computed Properties
- Exact Mass: 176.12018
- Monoisotopic Mass: 176.12
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 13
- Rotatable Bond Count: 0
- Complexity: 186
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
Experimental Properties
- PSA: 20.23
1-Naphthalenol, 5,6,7,8-tetrahydro-5,5-dimethyl- Production Method
Production Method 1
Reaction Conditions
1.1 Reagents: Hydrogen bromide Solvents: Acetic acid
Reference
1-Naphthalenol, 5,6,7,8-tetrahydro-5,5-dimethyl- Raw materials
1-Naphthalenol, 5,6,7,8-tetrahydro-5,5-dimethyl- Preparation Products
1-Naphthalenol, 5,6,7,8-tetrahydro-5,5-dimethyl- Related Literature
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1. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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